Cas no 2034507-68-9 (2-(naphthalen-1-yl)-N-4-(thiophen-2-yl)oxan-4-ylacetamide)

• Product Name: 2-(naphthalen-1-yl)-N-4-(thiophen-2-yl)oxan-4-ylacetamide
• CAS No: 2034507-68-9
• MF: C₂₁H₂₁NO₂S
• MW: 351.46194434166
• CID: 5999487
• PubChem ID: 121016560
• Update Time: 2025-08-04

2-(naphthalen-1-yl)-N-4-(thiophen-2-yl)oxan-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(naphthalen-1-yl)-N-4-(thiophen-2-yl)oxan-4-ylacetamide
• AKOS026687177
• 2-(naphthalen-1-yl)-N-[4-(thiophen-2-yl)oxan-4-yl]acetamide
• 2034507-68-9
• 2-(naphthalen-1-yl)-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)acetamide
• 2-naphthalen-1-yl-N-(4-thiophen-2-yloxan-4-yl)acetamide
• F6204-0901

• Inchi： 1S/C21H21NO2S/c23-20(15-17-7-3-6-16-5-1-2-8-18(16)17)22-21(10-12-24-13-11-21)19-9-4-14-25-19/h1-9,14H,10-13,15H2,(H,22,23)
• InChI Key： FETJCACQOMMAAO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CCOCC1)NC(CC1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 351.12930009g/mol
• Monoisotopic Mass: 351.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 66.6Ų

Additional information on 2-(naphthalen-1-yl)-N-4-(thiophen-2-yl)oxan-4-ylacetamide

Comprehensive Overview of 2-(Naphthalen-1-yl)-N-4-(Thiophen-2-yl)oxan-4-ylacetamide (CAS No. 2034507-68-9)

The compound 2-(naphthalen-1-yl)-N-4-(thiophen-2-yl)oxan-4-ylacetamide (CAS No. 2034507-68-9) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its hybrid structure, combining naphthalene, thiophene, and oxane moieties, offers a versatile platform for research and development. This article delves into its properties, applications, and relevance to contemporary scientific inquiries, addressing common questions such as "What are the potential uses of 2-(naphthalen-1-yl)-N-4-(thiophen-2-yl)oxan-4-ylacetamide?" and "How does its structure influence its biological activity?"

From a chemical perspective, the presence of a naphthalene ring in 2-(naphthalen-1-yl)-N-4-(thiophen-2-yl)oxan-4-ylacetamide contributes to its aromaticity and potential for π-π stacking interactions, which are critical in drug design and organic electronics. The thiophene moiety, a sulfur-containing heterocycle, enhances its electronic properties, making it a candidate for optoelectronic applications. Meanwhile, the oxane (tetrahydropyran) ring introduces conformational flexibility, which can be pivotal in modulating bioavailability and binding affinity in pharmaceutical contexts.

Recent trends in scientific literature highlight a growing interest in multi-functional organic compounds, particularly those with applications in targeted drug delivery and organic semiconductors. Searches for terms like "naphthalene derivatives in drug discovery" and "thiophene-based materials for electronics" reflect this demand. The unique architecture of 2-(naphthalen-1-yl)-N-4-(thiophen-2-yl)oxan-4-ylacetamide positions it as a promising candidate for such applications, bridging gaps between structural diversity and functional utility.

In medicinal chemistry, the compound's acetamide linkage suggests potential as a pharmacophore, a molecular framework that could interact with biological targets. Researchers exploring "novel acetamide derivatives for therapeutic use" may find this compound particularly intriguing. Preliminary studies on analogous structures indicate possible activity against enzymes or receptors involved in inflammation or metabolic disorders, though specific data for CAS No. 2034507-68-9 remains under investigation.

From a materials science standpoint, the integration of thiophene and naphthalene units aligns with the search for organic photovoltaic materials and conductive polymers. Queries such as "how to improve charge transport in organic semiconductors" underscore the relevance of such hybrid systems. The compound's ability to absorb UV-visible light and its potential for thin-film formation could be leveraged in next-generation optoelectronic devices.

Synthetic accessibility is another critical factor driving interest in 2-(naphthalen-1-yl)-N-4-(thiophen-2-yl)oxan-4-ylacetamide. Modern organic synthesis techniques, including cross-coupling reactions and catalytic hydrogenation, facilitate its preparation. This aligns with the broader search trend for "efficient synthesis of complex heterocycles," a topic of perennial interest in academic and industrial laboratories.

Environmental and safety considerations are paramount in contemporary research. While 2-(naphthalen-1-yl)-N-4-(thiophen-2-yl)oxan-4-ylacetamide is not classified as hazardous, its handling requires standard laboratory precautions. This addresses common queries like "Is CAS 2034507-68-9 safe for laboratory use?" and "What are the storage conditions for naphthalene-thiophene hybrids?" Proper storage in inert atmospheres and avoidance of prolonged light exposure are recommended to maintain stability.

In conclusion, 2-(naphthalen-1-yl)-N-4-(thiophen-2-yl)oxan-4-ylacetamide (CAS No. 2034507-68-9) represents a compelling case study in the convergence of medicinal and materials chemistry. Its structural motifs resonate with current scientific priorities, from drug design to sustainable electronics. As research progresses, this compound may emerge as a cornerstone in interdisciplinary innovation, answering pressing questions like "Can hybrid organic compounds bridge the gap between therapeutics and technology?"